2-(cyclopentylthio)-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[(3-methyl-4-oxophthalazin-1-yl)methyl]acetamide
• InChI: InChI=1S/C17H21N3O2S/c1-20-17(22)14-9-5-4-8-13(14)15(19-20)10-18-16(21)11-23-12-6-2-3-7-12/h4-5,8-9,12H,2-3,6-7,10-11H2,1H3,(H,18,21)
• InChI Key: HAEOHVLJJMWHJN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)CNC(=O)CSC3CCCC3
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol
• CAS No.: 1396765-03-9

Description

2-(cyclopentylthio)-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H21N3O2S and its molecular weight is 331.43. The purity is usually 95%.
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Scientific Research Applications

Biological Activity and Synthesis

• Synthesis and Biological Activity : A study by Ishikawa, Tsubouchi, and Yasumura (1994) describes the synthesis of optically active 2-oxaisocephems with groups related to 2-(cyclopentylthio)-N-((3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)acetamide. These compounds demonstrated high in vivo potency and excellent efficacy, indicating potential for medical applications (H. Ishikawa, H. Tsubouchi, K. Yasumura, 1994).

Molecular Interactions and Structural Analysis

• Molecular Structural Studies : Gouda et al. (2022) conducted a study on a structurally related compound, focusing on its molecular interactions and structural properties, including X-ray diffraction and Hirshfeld surface analysis. This research provides insights into the structural characteristics and noncovalent interactions of similar compounds (M. Gouda, H. Ferjani, et al., 2022).

Antimicrobial and Cytotoxicity Studies

• Antimicrobial and Cytotoxicity Studies : A study by Sridhara et al. (2011) explored the synthesis and antimicrobial activities of derivatives related to this compound. They found that several compounds showed good antimicrobial activity, suggesting potential for developing new antimicrobial agents (A. M. Sridhara et al., 2011).

Applications in Antitumor Activity

• Antitumor Activity : Albratty et al. (2017) synthesized a series of compounds including 2-(naphthalen-2-yloxy)-N-[(aryl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl] acetamides and screened them for inhibitory activity against various cancer cell lines. This study highlights the potential use of related compounds in cancer treatment (M. Albratty, K. El-Sharkawy, Shamsher Alam, 2017).